molecular formula C14H26O3 B8407296 2-[1-(2,2-Dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol

2-[1-(2,2-Dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol

Cat. No.: B8407296
M. Wt: 242.35 g/mol
InChI Key: LVSHFONHSREMBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[1-(2,2-Dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol is a useful research compound. Its molecular formula is C14H26O3 and its molecular weight is 242.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H26O3

Molecular Weight

242.35 g/mol

IUPAC Name

2-[1-(2,2-dimethyl-1,3-dioxan-5-yl)cyclohexyl]ethanol

InChI

InChI=1S/C14H26O3/c1-13(2)16-10-12(11-17-13)14(8-9-15)6-4-3-5-7-14/h12,15H,3-11H2,1-2H3

InChI Key

LVSHFONHSREMBY-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(CO1)C2(CCCCC2)CCO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-[1-(2-hydroxyethyl)cyclohexyl]propane-1,3-diol (200 mg) in acetone (10 mL) were added 2,2,-dimethoxypropane (206 mg) and p-toluenesulfonic acid (17 mg) at room temperature. After stirring the solution at room temperature for 48 hours, a saturated aqueous sodium bicarbonate solution was added thereto, and it was concentrated under reduced pressure. To the resulting residue were added diethyl ether and water, and it was extracted with diethyl ether. The organic layer was washed in turn with 0.5N hydrochloric acid, water and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was purified by chromatography (silica gel, hexane:ethyl acetate=1:1 to 1:2) to give the title compound (190 mg).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
206 mg
Type
reactant
Reaction Step One
Quantity
17 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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